Cas no 182344-63-4 (N-(5-bromopyridin-2-yl)-2,2-dimethylpropanamide)

• Product Name: N-(5-bromopyridin-2-yl)-2,2-dimethylpropanamide
• CAS No: 182344-63-4
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD08110803
• CID: 1373904
• PubChem ID: 15461537
• Update Time: 2025-04-20

N-(5-bromopyridin-2-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(5-bromo-2-pyridinyl)-2,2-dimethyl-
• N-(5-bromopyridin-2-yl)-2,2-dimethylpropanamide
• N-(5-bromopyridin-2-yl)-2,2-dimethylpropionamide
• 2-N-pivaloylamido-5-bromopyridine
• N-(5-Bromopyridin-2-Yl)Pivalamide
• N-(5-bromo-pyridin-2-yl)-2,2-dimethyl-propionamide
• N-(5-bromopyridin-2-yl)-2,2-dimethyl-propionamide
• SCHEMBL2033431
• 5-bromo-2-(t-butylcarbonylamino)pyridine
• CS-0039171
• DB-320447
• N-(5-Bromo-pyridin-2-yl)-2,2-dimethylpropionamide
• EN300-139526
• 182344-63-4
• DTXSID70572986
• AS-68451
• AKOS032949921
• AM805456
• LHJMFFKVXROWOC-UHFFFAOYSA-N
• AKOS000475220
• STK281682
• MFCD08110803

• MDL： MFCD08110803
• Inchi： 1S/C10H13BrN2O/c1-10(2,3)9(14)13-8-5-4-7(11)6-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： LHJMFFKVXROWOC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 45.48000
• LogP: 3.47820